3-Methylpyrido[1,2-a]benzimidazole

• Molecular Formula: C12H10N2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-methylpyrido[1,2-a]benzimidazole
• InChI: InChI=1S/C12H10N2/c1-9-6-7-14-11-5-3-2-4-10(11)13-12(14)8-9/h2-8H,1H3
• InChI Key: KOAHQLUOIMFWBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC3=CC=CC=C3N2C=C1

Description

3-Methylpyrido[1,2-a]benzimidazole is a heterocyclic compound characterized by a fused pyridine-benzimidazole scaffold with a methyl substituent at the 3-position. This structure confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry. Benzimidazole derivatives are renowned for their pharmacological versatility, including Rho-kinase (ROCK) inhibitory activity, which is critical for intraocular pressure (IOP) modulation in glaucoma therapy .

Key synthetic routes for 3-methylpyrido[1,2-a]benzimidazole derivatives involve condensation reactions, such as those between 1-chloro-2-formyl-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile and hydrazine derivatives, yielding fluorescent pyrazolo-fused analogs . Modifications at the 4-position (e.g., carbonitrile or dichlorophenyl groups) further diversify reactivity and biological activity .

Comparison with Similar Compounds

Table 1: Key Structural Features and Pharmacological Activities of Benzimidazole Derivatives

Compound	Core Structure	Substituents	Key Activity/Effect	Reference
3-Methylpyrido[1,2-a]benzimidazole	Pyrido[1,2-a]benzimidazole	3-methyl, 4-carbonitrile or aryl groups	ROCK inhibition, IOP modulation
RU 239	Imidazo[1,2-a]benzimidazole	N9-substituted imidazole	IOP reduction (23.79% at 0.1%)
Pyrimido[1,2-a]benzimidazoles	Pyrimido[1,2-a]benzimidazole	Variable substituents at 1-, 2-, and 8-positions	Antihypertensive, antiarrhythmic
YJA20379-5	Pyrido-thiazolo-benzimidazole	2-amino, dihydro-thiazolo ring	Proton pump inhibition

Intraocular Pressure (IOP) Modulation

• For example, 1-(3,4-dichlorophenyl)-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile exhibits strong π-π stacking interactions due to its planar structure, which may enhance ROCK binding .
• Imidazo[1,2-a]benzimidazoles (e.g., RU 239): Show concentration-dependent IOP reduction but with non-linear efficacy (e.g., 0.4% concentration yielded only 9.13% IOP reduction vs. 23.79% at 0.1%), suggesting solubility limitations or receptor saturation .
• Pyrimido[1,2-a]benzimidazoles : Exhibit prolonged IOP-lowering duration (>6 hours) due to slower metabolism, attributed to their pyrimidine ring’s metabolic stability .

Structure-Activity Relationships (SAR)

• Substituent Position : Methyl groups at the 3-position (pyrido derivatives) improve stability and binding affinity compared to 2-methoxy substitutions in imidazo derivatives, which show weaker IOP effects .
• Electron-Withdrawing Groups : 4-Carbonitrile or dichlorophenyl groups in pyrido derivatives increase electrophilicity, enhancing interactions with ROCK’s ATP-binding pocket .
• Heterocyclic Fusion: Pyrido-fused systems (e.g., 3-methylpyrido) demonstrate broader pharmacological profiles (e.g., fluorescence for diagnostic applications) compared to imidazo or pyrimido analogs .

Pharmacokinetic and Pharmacodynamic Comparisons

Table 2: Pharmacokinetic Properties of Selected Derivatives

Compound	Solubility	AUC (mmHg·h)	Duration of Action	Key Metabolites	Reference
3-Methylpyrido[1,2-a]benzimidazole	Moderate (HPMC-enhanced)	120–150	4–6 hours	Hydroxylated derivatives
RU 239	Low (requires HPMC)	90–110	3–4 hours	N-dealkylated products
Pyrimido[1,2-a]benzimidazoles	High (water-soluble)	180–200	>6 hours	Unmodified excretion

• Bioavailability : Pyrimido derivatives exhibit superior aqueous solubility, reducing the need for solubilizing agents like hydroxypropylmethyl cellulose (HPMC) .
• Metabolic Stability : Pyrido and pyrimido systems resist hepatic CYP450 oxidation better than imidazo analogs, prolonging half-life .